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Compound of Interest

Compound Name: Mercuric benzoate

Cat. No.: B1210647

An In-depth Technical Guide to the Physical and Chemical Properties of Mercuric Benzoate

This technical guide provides a comprehensive overview of the physical and chemical
properties of mercuric benzoate, tailored for researchers, scientists, and professionals in drug
development. The document details its characteristics, methods of synthesis, and chemical
reactivity, presenting quantitative data in structured tables and illustrating key processes with
diagrams.

Chemical Identity

o |[UPAC Name: Mercury(2+);dibenzoate[1]

e CAS Number: 583-15-3[1][2][3][4][5]1[6][7]

e Molecular Formula: C14aH10HgO4[1][2][4][6][7]

e Synonyms: Mercury dibenzoate, Benzoic acid, mercury(2+) salt, Mercury(ll) benzoate[2][4]

[71L8]

Physical Properties

Mercuric benzoate is a white, crystalline, odorless solid.[1][2][4][8] It is sensitive to light and
should be stored accordingly.[1][2][3][4][8]

Table 1: Physical Characteristics of Mercuric Benzoate
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Property Value Source
Molecular Weight 442.82 g/mol [1112]141161
Melting Point 165 °C / 166-167 °C [11[2]131[4][5]
Appearance White crystalline solid [1112][3]
Odor Odorless [1112]

Table 2: Solubility of Mercuric Benzoate

Solvent Solubility Source

Slightly soluble. 1.2 g/100 mL

Water at 15°C, 2.5 g/100 mL at [11[3]114]
100°C.

Alcohol Slightly soluble [2][3][41[6]
Sodium Chloride Solutions Soluble [21[3][4][6][8]
Ammonium Benzoate

. Soluble [2][31[41[8]
Solutions
Benzene Soluble [1]

Chemical Properties and Reactivity

Mercuric benzoate is an organomercuric compound that exhibits reactivity typical of this class
of substances.[1][2]

 Light Sensitivity: The compound is sensitive to light and should be stored in light-protected
containers.[1][2][3][4]

o Thermal Decomposition: It may decompose upon heating to produce corrosive and toxic
fumes, including mercury vapor.[2][3] Thermal decomposition is noted to begin at
approximately 170°C.[1]

» Hydrolysis: When boiled with water or alcohol, mercuric benzoate can hydrolyze to form a
basic salt and free benzoic acid.[1][6]
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» Reactivity with Thiols: Mercuric benzoate can react with thiol groups (-SH) present in
proteins, leading to the formation of mercaptides. This interaction is a key mechanism of its
toxicity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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